N-(4-acetylphenyl)-2-(isopropylthio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-propan-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H17NO2S/c1-9(2)17-8-13(16)14-12-6-4-11(5-7-12)10(3)15/h4-7,9H,8H2,1-3H3,(H,14,16)
• InChI Key: XIJWPRKMKKQMTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCC(=O)NC1=CC=C(C=C1)C(=O)C
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

N-(4-acetylphenyl)-2-(isopropylthio)acetamide, also known as Acetaminophen Impurity F, is a chemical compound that is commonly used as an intermediate in the synthesis of Acetaminophen. It is a white crystalline solid that is soluble in most organic solvents and has a melting point of approximately 126-128°C.

Scientific Research Applications

Pharmacokinetics and Drug Metabolism

• A study on the pharmacokinetics of intravenous paracetamol in elderly patients investigated the effect of age, sex, and renal function on the metabolism of acetaminophen, highlighting the significance of understanding drug metabolism and pharmacokinetics for optimizing therapeutic strategies across diverse patient groups (Liukas et al., 2011).

Synthesis and Structural Analysis

• Research on the synthesis and molecular docking analysis of anticancer drugs involving acetamide derivatives underscored the importance of structural analysis and synthesis techniques in developing novel therapeutic agents (Sharma et al., 2018).

Antimicrobial Applications

• The design and synthesis of new heterocyclic compounds incorporating antipyrine moiety with acetamide components for potential antimicrobial applications were explored, demonstrating the compound's relevance in addressing microbial resistance (Aly et al., 2011).